Cas no 394735-65-0 ((2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4,4-difluorocyclohexyl)acetic acid)

• Product Name: (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4,4-difluorocyclohexyl)acetic acid
• CAS No: 394735-65-0
• MF: C₁₃H₂₁F₂NO₄
• MW: 293.306951284409
• MDL: MFCD28501990
• CID: 2825445
• PubChem ID: 58605691
• Update Time: 2024-11-04

(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4,4-difluorocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-2-(4,4-difluorocyclohexyl)acetic acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4,4-difluorocyclohexyl)acetic acid
• (S)-tert-Butoxycarbonylamino-(4,4-difluoro-cyclohexyl)-acetic acid
• (2S)-2-(4,4-difluorocyclohexyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• (alphaS)-alpha-[[(1,1-Dimethylethoxy)carbonyl]amino]-4,4-difluoro-cyclohexaneacetic acid
• Cyclohexaneacetic acid, alpha-[[(1,1-
• (alphaS)-alpha-[[tert-Butyloxycarbonyl]amino]-4,4-difluoro-cyclohexaneacetic acid
• CS-0058773
• Cyclohexaneacetic acid, alpha-[[(1,1-dimethylethoxy)carbonyl]amino]-4,4-difluoro-, (alphaS)-
• MFCD28501990
• JALIUBZVGPQDJB-VIFPVBQESA-N
• (S)-[(TERT-BUTOXYCARBONYL)AMINO](4,4-DIFLUOROCYCLOHEXYL)ACETIC ACID
• DB-406187
• SCHEMBL8356484
• AKOS027252919
• P14953
• (S)-2-((tert-Butoxycarbonyl)amino)-2-(4,4-difluorocyclohexyl)aceticacid
• 394735-65-0
• AS-72365

• MDL： MFCD28501990
• Inchi： 1S/C13H21F2NO4/c1-12(2,3)20-11(19)16-9(10(17)18)8-4-6-13(14,15)7-5-8/h8-9H,4-7H2,1-3H3,(H,16,19)(H,17,18)/t9-/m0/s1
• InChI Key： JALIUBZVGPQDJB-VIFPVBQESA-N
• SMILES： FC1(CCC([C@@H](C(=O)O)NC(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives